2-(2,3-dimethylphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide

• Molecular Formula: C22H25N3O4
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[4-(4-propan-2-yloxyphenyl)-1,2,5-oxadiazol-3-yl]propanamide
• InChI: InChI=1S/C22H25N3O4/c1-13(2)27-18-11-9-17(10-12-18)20-21(25-29-24-20)23-22(26)16(5)28-19-8-6-7-14(3)15(19)4/h6-13,16H,1-5H3,(H,23,25,26)
• InChI Key: RDDWQHVHBGKBIL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OC(C)C(=O)NC2=NON=C2C3=CC=C(C=C3)OC(C)C)C

Description

2-(2,3-dimethylphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide is a synthetic organic compound It is characterized by its complex structure, which includes a phenoxy group, an oxadiazole ring, and a propanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,3-dimethylphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide typically involves multiple steps:

Formation of the Phenoxy Intermediate: The initial step involves the reaction of 2,3-dimethylphenol with an appropriate halogenated compound to form the phenoxy intermediate.

Oxadiazole Ring Formation: The next step involves the formation of the 1,2,5-oxadiazole ring. This can be achieved through the reaction of a hydrazine derivative with a nitrile compound under acidic or basic conditions.

Coupling Reaction: The final step involves the coupling of the phenoxy intermediate with the oxadiazole ring and the propanamide moiety. This can be achieved through a nucleophilic substitution reaction, often using a base such as sodium hydride or potassium carbonate.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(2,3-dimethylphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or ketones.

Reduction: Reduction reactions can convert the oxadiazole ring to other nitrogen-containing heterocycles.

Substitution: The phenoxy and oxadiazole groups can undergo nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Reagents such as halogens, alkyl halides, and sulfonyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce amines or other nitrogen-containing compounds.

Scientific Research Applications

Medicinal Chemistry: The compound may be investigated for its potential as a pharmaceutical agent, particularly for its activity against certain diseases or conditions.

Materials Science: The unique structure of the compound makes it a candidate for use in the development of new materials, such as polymers or nanomaterials.

Biological Research: The compound can be used as a tool to study various biological processes, including enzyme activity and cellular signaling pathways.

Industrial Applications: The compound may have applications in the development of new industrial chemicals or processes.

Mechanism of Action

The mechanism of action of 2-(2,3-dimethylphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide depends on its specific application. In medicinal chemistry, the compound may interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The oxadiazole ring and phenoxy group may play key roles in these interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-(3,5-Dimethylphenoxy)phenyl)acetic acid
• (2,3-dimethylphenyl)[4-(propan-2-yloxy)phenyl]methanamine

Uniqueness

2-(2,3-dimethylphenoxy)-N-{4-[4-(propan-2-yloxy)phenyl]-1,2,5-oxadiazol-3-yl}propanamide is unique due to its combination of a phenoxy group, an oxadiazole ring, and a propanamide moiety. This combination of functional groups imparts unique chemical and physical properties to the compound, making it distinct from other similar compounds.